Cas no 161554-57-0 ((2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide)

• Product Name: (2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide
• CAS No: 161554-57-0
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 5999303
• PubChem ID: 4411227
• Update Time: 2025-05-21

(2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide
• SR-01000401144
• F0110-0180
• (2Z)-2-[(2-methylphenyl)imino]-2H-chromene-3-carboxamide
• 2-(2-methylphenyl)iminochromene-3-carboxamide
• SR-01000401144-1
• 161554-57-0
• (Z)-2-(o-tolylimino)-2H-chromene-3-carboxamide
• AKOS005382618
• Oprea1_568208
• 2H-1-Benzopyran-3-carboxamide, 2-[(2-methylphenyl)imino]-

• Inchi： 1S/C17H14N2O2/c1-11-6-2-4-8-14(11)19-17-13(16(18)20)10-12-7-3-5-9-15(12)21-17/h2-10H,1H3,(H2,18,20)
• InChI Key： NHRUSOGHDRSYIJ-UHFFFAOYSA-N
• SMILES： C1(=NC2=CC=CC=C2C)OC2=CC=CC=C2C=C1C(N)=O

Computed Properties

• Exact Mass: 278.105527694g/mol
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 517.3±60.0 °C(Predicted)
• pka: 12.89±0.20(Predicted)

Additional information on (2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide

Comprehensive Overview of (2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 161554-57-0)

(2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide, with the CAS No. 161554-57-0, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of chromene derivatives, which are known for their diverse biological activities and industrial relevance. The Z-configuration of the imino group in this molecule plays a crucial role in its stability and reactivity, making it a subject of interest for researchers and chemists.

The compound's molecular formula and structural features have been extensively studied to understand its properties. Its chromene core is fused with a 2-methylphenylimino group, and the presence of a carboxamide moiety adds to its versatility. This combination of functional groups makes (2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide a promising candidate for applications in pharmaceutical research, material science, and chemical synthesis. Recent studies have explored its potential as a fluorescent probe or ligand in coordination chemistry, aligning with the growing demand for novel functional materials.

In the context of user search trends, questions like "What are the uses of chromene derivatives?" or "How is CAS No. 161554-57-0 synthesized?" are frequently encountered. Addressing these queries, this compound's synthesis typically involves condensation reactions between appropriately substituted chromene precursors and 2-methylphenyl isocyanides, followed by purification steps. Its solubility in organic solvents like DMSO and methanol makes it suitable for laboratory-scale experiments, while its thermal stability has been a topic of discussion in material science forums.

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Another hot topic in the scientific community is the development of eco-friendly synthesis methods. Researchers are exploring catalyst-free or green solvent-based approaches to produce (2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide, aligning with global sustainability goals. This aligns with search queries like "green chemistry for chromene derivatives" or "sustainable synthesis of CAS 161554-57-0," reflecting the growing emphasis on environmentally conscious practices.

In summary, (2Z)-2-(2-methylphenyl)imino-2H-chromene-3-carboxamide (CAS No. 161554-57-0) is a compound of significant scientific interest due to its structural uniqueness and potential applications. Its relevance to pharmaceutical research, material science, and green chemistry makes it a valuable subject for ongoing studies. As research progresses, this compound may unlock new possibilities in functional materials and bioactive molecules, addressing both academic curiosity and industrial needs.